Cas no 2060025-83-2 (ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate)

• Product Name: ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate
• CAS No: 2060025-83-2
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD30499020
• CID: 5163615
• PubChem ID: 125454469
• Update Time: 2025-06-29

ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[5-methyl-2-(3-methylphenyl)-3-oxo-1H-pyrazol-4-yl]acetate
• ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

• MDL： MFCD30499020
• Inchi： 1S/C15H18N2O3/c1-4-20-14(18)9-13-11(3)16-17(15(13)19)12-7-5-6-10(2)8-12/h5-8,16H,4,9H2,1-3H3
• InChI Key： ZWJKMTABQZYVQM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)C(=O)C(CC(OCC)=O)=C(C)N1

Additional information on ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate

Introduction to Ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate (CAS No. 2060025-83-2)

Ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate, a compound with the CAS number 2060025-83-2, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate features a pyrazole ring substituted with various functional groups, including an acetoate ester and a methyl group at the 5-position. The presence of these substituents contributes to its unique chemical properties and biological interactions. Specifically, the acetoate moiety enhances the compound's solubility in polar solvents, making it more amenable for various biochemical assays and in vitro studies.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives due to their ability to modulate multiple biological pathways. Studies have demonstrated that compounds containing the pyrazole core can exhibit anti-inflammatory, antimicrobial, and anticancer properties. In particular, the substitution pattern in Ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate suggests potential interactions with enzymes and receptors involved in these processes.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. The combination of the pyrazole ring with the acetoate ester creates a scaffold that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various synthetic routes to derive analogs of Ethyl 2-5-methyl-2-(3-methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-ylacetate that could enhance its bioavailability and target specificity.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Advanced computational methods, including molecular docking and quantum mechanical calculations, have been employed to predict the binding affinity of Ethyl 2-(3-methylphenyl)-5-methylpyrazolizinone (a related derivative) to various biological targets. These studies have provided valuable insights into the structural features that contribute to its biological activity.

In addition to its pharmacological potential, this compound has also been studied for its chemical reactivity. The acetoate ester group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones. This flexibility has made Ethyl 5-methylpyrazolizinone (another derivative) a popular intermediate in synthetic organic chemistry.

The synthesis of complex heterocyclic compounds like Ethyl 5-methoxypyrazole acetate often presents significant challenges due to multiple reaction pathways and competing side products. However, recent improvements in synthetic methodologies have enabled more efficient and scalable production processes. These advancements have not only facilitated research but also opened new avenues for industrial applications.

The biological evaluation of novel compounds is typically conducted through high-throughput screening (HTS) campaigns to identify promising candidates for further development. In these assays, Ethyl 5-formypyrazole acetate (a related derivative) has shown interesting interactions with enzymes such as kinases and proteases, which are key targets in many therapeutic areas.

The development of new drugs is a lengthy and costly process that involves multiple stages from discovery to clinical trials. However, compounds like Ethyl 4-hydroxypyrazole acetate (another derivative) provide valuable starting points for medicinal chemists due to their well-characterized properties and potential therapeutic benefits.

The future of drug discovery is likely to be heavily influenced by interdisciplinary approaches that combine organic chemistry, biochemistry, and computational science. As our understanding of biological systems continues to grow, so does the demand for innovative molecules like those derived from pyrazole scaffolds.

In conclusion, Ethyl 2-(3-methylphenyl)-5-methylpyrazolizinone (CAS No. 2060025–83–2) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing various diseases.